![molecular formula C16H15F2N5O2S B2674552 1-(2,5-difluorophenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)methanesulfonamide CAS No. 2034509-14-1](/img/structure/B2674552.png)
1-(2,5-difluorophenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)methanesulfonamide
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Description
1-(2,5-difluorophenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)methanesulfonamide is a useful research compound. Its molecular formula is C16H15F2N5O2S and its molecular weight is 379.39. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Modifications
Compounds structurally related to 1-(2,5-difluorophenyl)-N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)methanesulfonamide have been investigated for their synthesis techniques and chemical properties. For example, the preparation of deuterated compounds for use as bioanalytical standards in clinical trials has been explored, where base-catalyzed exchange was utilized, highlighting the challenges and solutions in labeling such compounds with deuterium (Stuart Rozze & M. Fray, 2009). This emphasizes the importance of precise synthetic strategies in developing analytical tools for drug development and research.
Pharmacological Applications
Another area of application includes the development of novel anti-inflammatory agents. A group of compounds was synthesized and evaluated as anti-inflammatory agents, demonstrating significant activity compared to known drugs. This suggests the potential of such molecules in the development of new therapeutic agents targeting inflammation (Khaled R. A. Abdellatif et al., 2014).
Chemical Reactivity and Applications
Research into N-acylation reagents has revealed that certain N-acyl-N-(polyfluorophenyl)methanesulfonamides serve as chemoselective reagents, indicating their utility in synthetic chemistry for selective functional group transformations (K. Kondo et al., 2000). This highlights the versatility of methanesulfonamide derivatives in facilitating complex chemical syntheses.
Insecticidal and Biological Activities
Methanesulfonamides have also been explored for their insecticidal activities. Pyrazole methanesulfonates, for example, demonstrated insecticidal activity with low levels of acute mammalian toxicity, offering insights into the design of safer insecticides (B. L. Finkelstein & C. Strock, 1997).
Properties
IUPAC Name |
1-(2,5-difluorophenyl)-N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]methanesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15F2N5O2S/c1-23-13(7-15(22-23)16-9-19-4-5-20-16)8-21-26(24,25)10-11-6-12(17)2-3-14(11)18/h2-7,9,21H,8,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGSUWAODMXINEH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CC(=N1)C2=NC=CN=C2)CNS(=O)(=O)CC3=C(C=CC(=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15F2N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.